Cas no 90465-61-5 ( )

  structure
  structure
Product Name: 
CAS No:90465-61-5
MF:C14H14N2O2
MW:242.273163318634
CID:994810
PubChem ID:292570
Update Time:2025-04-20

  Chemical and Physical Properties

Names and Identifiers

    • N-[(4-methylphenyl)methyl]-3-nitroaniline
    • N-(3-NITROPHENYL)-4-METHYLBENZYLAMINE
    • NSC158400
    • n-(4-methylbenzyl)-3-nitroaniline
    • 90465-61-5
    • AKOS008968202
    • NSC-158400
    • DTXSID90303456
    • DB-361140
    •  
    • Inchi: 1S/C14H14N2O2/c1-11-5-7-12(8-6-11)10-15-13-3-2-4-14(9-13)16(17)18/h2-9,15H,10H2,1H3
    • InChI Key: ANVKUDDLGAYXIW-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1=CC=CC(=C1)NCC1C=CC(C)=CC=1)=O

Computed Properties

  • Exact Mass: 242.105527694g/mol
  • Monoisotopic Mass: 242.105527694g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 270
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 57.8Ų

  Related Literature

Recommended suppliers
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.